1,5Z,8Z-Undecatrien-3-one

• CAS No.: 1394230-55-7
• Molecular Formula: C11H16O
• Molecular Weight: 164.247
• Synonyms: 1,5Z,8Z-Undecatrien-3-one

Description

For example, and highlight advancements in radical-mediated reactions, such as α-methylene radical cation-induced 1,5-hydrogen atom transfer (1,5-HAT), which enable the modular assembly of complex molecules like pyridine derivatives and axially chiral heterocycles . These methods could theoretically apply to synthesizing conjugated trienones like 1,5Z,8Z-Undecatrien-3-one, leveraging radical intermediates to overcome challenges in stereochemical control and functional group compatibility.

Comparison with Similar Compounds

Pyridine Derivatives and Axially Chiral Heterocycles (–2)

Key Similarities :

• Radical Reactivity: Both 1,5Z,8Z-Undecatrien-3-one (hypothetically) and pyridine derivatives rely on conjugated systems for stability and reactivity. The iron/amine catalytic system in facilitates the formation of fused pyridines via α-methylene radical cations, suggesting that similar strategies could stabilize trienone intermediates .
• Functional Group Tolerance: The iron-catalyzed protocol in accommodates diverse substituents (e.g., halides, esters), a feature critical for modifying trienones like 1,5Z,8Z-Undecatrien-3-one for applications in materials or pharmaceuticals .

Key Differences :

• Synthetic Pathways: Pyridine derivatives are synthesized via radical relay cyclization, whereas trienones may require alternative methods, such as Wittig olefination or conjugate additions, to install conjugated double bonds.
• Applications: Pyridine derivatives are prioritized for axial chirality in drug discovery , while trienones are more commonly associated with flavor/fragrance industries or as intermediates in polyene synthesis.

1,5-Disubstituted 1,2,4-Triazoles ()

Key Similarities :

• Modular Synthesis: describes a one-pot synthesis of triazoles using amidine reagents and hydrazines, emphasizing efficiency and scalability—principles applicable to trienone synthesis .

Key Differences :

• Reactivity: Triazoles exhibit nucleophilic character at nitrogen centers, whereas trienones undergo electrophilic additions or Diels-Alder reactions due to their α,β-unsaturated ketone moieties.
• Biological Activity: Triazoles are often bioactive (e.g., antifungal agents), while trienones are more frequently used in perfumery or as synthetic intermediates.

Substituted 1,2,5-Oxadiazines ()

Key Similarities :

• Heterocyclic Frameworks: Both oxadiazines and trienones incorporate electron-deficient systems (e.g., ketones or nitriles), enabling diverse reactivity profiles .
• Synthetic Conditions: Acetic anhydride-mediated cyclization in oxadiazine synthesis () parallels methods for forming cyclic ketones or lactones in trienone chemistry .

Key Differences :

• Stability: Oxadiazines in are isolated as precipitates with defined melting points, whereas trienones may require stabilization against polymerization due to extended conjugation.
• Applications: Oxadiazines are explored for agrochemicals, while trienones are valorized for their olfactory properties.

1,5-Dicarbonyl Compounds ()

Key Similarities :

• Carbonyl Reactivity: Both 1,5Z,8Z-Undecatrien-3-one and 1,5-dicarbonyl compounds participate in retro-Michael reactions, enabling kinetic resolution via chiral HPLC—a technique critical for isolating enantiopure trienones .
• Stereochemical Complexity: highlights the challenge of resolving stereocenters in 1,5-dicarbonyl systems, a hurdle also relevant to trienones with Z/E isomerism .

Key Differences :

• Synthesis: 1,5-Dicarbonyls are often prepared via Claisen or Aldol condensations, whereas trienones may require cross-metathesis or photochemical methods.